Cas no 81028-98-0 (1,6-Anhydro-3,4-O-isopropylidene-2-tosyl-b-D-galactopyranose)

• Product Name: 1,6-Anhydro-3,4-O-isopropylidene-2-tosyl-b-D-galactopyranose
• CAS No: 81028-98-0
• MF: C₁₆H₂₀O₇S
• MW: 356.390804290771
• CID: 731836
• PubChem ID: 22216897
• Update Time: 2025-04-19

1,6-Anhydro-3,4-O-isopropylidene-2-tosyl-b-D-galactopyranose Chemical and Physical Properties

Names and Identifiers

• b-D-Galactopyranose,1,6-anhydro-3,4-O-(1-methylethylidene)-, 4-methylbenzenesulfonate (9CI)
• 1,6-Anhydro-3,4-O-isopropylidene-2-tosyl-β-D-galactopyranose
• 1,6-ANHYDRO-3,4-O-ISOPROPYLIDENE-2-TOSYL-B-D-GALACTOPYRANOSE
• 1,6-Anhydro-3,4-O-isopropylidene-2-O-p-toluenesulfonyl-b-D-galactopyranose
• 1,6-Anhydro-3,4-O-isopropylidene-2-tosyl--D-galactopyranose
• 1,6-ANHYDRO-3,4-O-ISOPROPYLIDENE-2-TOSYL-D-GALACTOSE
• 1,6-Anhydro-3,4-O-isopropylidene-B-D-galactopyranose 4-toluenesulfonate
• 81028-98-0
• 1,6-Anhydro-3,4-O-isopropylidene-beta-D-galactopyranose toluene-p-sulphonate
• DTXSID501125884
• 1,6-Anhydro-3,4-O-isopropylidene-2-tosyl-beta-D-galactopyranose
• EINECS 279-668-2
• W-203847
• [(1R,2S,6S,7R,8R)-4,4-dimethyl-3,5,9,11-tetraoxatricyclo[6.2.1.02,6]undecan-7-yl] 4-methylbenzenesulfonate
• ZRGAFSDLQODLRO-GZBLMMOJSA-N
• beta-D-Galactopyranose, 1,6-anhydro-3,4-O-(1-methylethylidene)-, 4-methylbenzenesulfonate
• .beta.-D-Galactopyranose, 1,6-anhydro-3,4-O-(1-methylethylidene)-, 4-methylbenzenesulfonate
• 1,6-Anhydro-3,4-O-isopropylidene-2-tosyl-b-D-galactopyranose

• MDL： MFCD00005003
• Inchi： 1S/C16H20O7S/c1-9-4-6-10(7-5-9)24(17,18)23-14-13-12(21-16(2,3)22-13)11-8-19-15(14)20-11/h4-7,11-15H,8H2,1-3H3/t11-,12+,13+,14-,15-/m1/s1
• InChI Key： ZRGAFSDLQODLRO-GZBLMMOJSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)O[C@H]1[C@@H]2OC[C@H]([C@H]3[C@@H]1OC(C)(C)O3)O2

Computed Properties

• Exact Mass: 356.09300
• Monoisotopic Mass: 356.09297415g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 576
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 88.7Ų

Experimental Properties

• Melting Point: 117-118°C
• Solubility: Chloroform (Slightly)
• PSA: 88.67000
• LogP: 2.42490

1,6-Anhydro-3,4-O-isopropylidene-2-tosyl-b-D-galactopyranose Security Information

• Storage Condition：-20?C Freezer

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives Benzenesulfonate esters